Cas no 522-94-1 (Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)-)
522-94-1 structure
Product Name:Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)-
CAS No:522-94-1
MF:C21H26N2O3
MW:354.442745685577
CID:372195
PubChem ID:120716
Update Time:2025-04-19
Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)- Chemical and Physical Properties
Names and Identifiers
-
- Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)-
- allo-yohimbine
- Methyl (16α,17α,20α)-17-hydroxyyohimban-16-carboxylate
- UNII-60AHA8MSG9
- FS-7819
- NCGC00025018-04
- AKOS040750337
- NCGC00025018-02
- (16alpha,17alpha,20alpha)-17-hydroxyyohimban-16-carboxylic acid methyl ester
- methyl (1S,15S,18S,19R,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
- methyl (16alpha,17alpha,20alpha)-17-hydroxyyohimban-16-carboxylate
- DTXSID601317509
- YOHIMBAN-16-CARBOXYLIC ACID, 17-HYDROXY-, METHYL ESTER, (16.ALPHA.,17.ALPHA.,20.ALPHA.)-
- SCHEMBL453033
- Q27121267
- Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16-alpha,17-alpha,20-alpha)-
- CHEMBL1526082
- Alloyohimbin
- NCGC00025018-03
- ALLO-YOHIMBINE [MI]
- 60AHA8MSG9
- 522-94-1
- Alloyohimbine
- (1r,2s,4as,13bs,14aS)-2-hydroxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydro-indolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylic acid methyl ester, AldrichCPR
- CHEBI:48567
- methyl 17alpha-hydroxy-20alpha-yohimban-16alpha-carboxylate
- DA-70716
-
- Inchi: 1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15+,17+,18+,19-/m1/s1
- InChI Key: BLGXFZZNTVWLAY-FJDMERLMSA-N
- SMILES: O[C@H]1CC[C@@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@H]1C(=O)OC
Computed Properties
- Exact Mass: 354.19400
- Monoisotopic Mass: 354.194343
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 65.6
Experimental Properties
- Color/Form: Powder
- Density: 1.31
- Melting Point: 98-99°; anhydrous form melts at 135-140°
- Boiling Point: 543°Cat760mmHg
- Flash Point: 282.2°C
- Refractive Index: 1.66
- PSA: 65.56000
- LogP: 2.58500
- Specific Rotation: D19 +84° (c = 0.40 in pyridine)
Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A50430-5mg |
Allo-yohimbine |
522-94-1 | ,HPLC≥98% | 5mg |
¥3138.0 | 2023-09-08 |
Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16a,17a,20a)- Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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